N-(2-methylbenzo[d]thiazol-6-yl)-2-(4-(methylthio)phenyl)acetamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-6-yl)-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C17H16N2OS2/c1-11-18-15-8-5-13(10-16(15)22-11)19-17(20)9-12-3-6-14(21-2)7-4-12/h3-8,10H,9H2,1-2H3,(H,19,20)
• InChI Key: MTOJZCIUVGUZPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)CC3=CC=C(C=C3)SC
• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.5 g/mol
• CAS No.: 899967-79-4

Description

N-(2-methylbenzo[d]thiazol-6-yl)-2-(4-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C17H16N2OS2 and its molecular weight is 328.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Arylidene Compounds

The compound N-(2-methylbenzo[d]thiazol-6-yl)-2-(4-(methylthio)phenyl)acetamide, as part of a series of arylidene compounds derived from 2-iminothiazolidine-4-one, was synthesized and characterized. Its structure was confirmed through spectral data, and it exhibited antimicrobial activity against Staphylococcus aureus and Pseudomonas aeruginosa (Azeez & Abdullah, 2019).

Anticancer Applications

Evaluation of Anticancer Agents

A series of thiazole derivatives, including this compound, was studied for anticancer activity. These compounds displayed varying levels of selectivity and apoptosis induction in cancer cell lines, with some showing promising results in this domain (Evren et al., 2019), (Yurttaş et al., 2015).

Antimicrobial Applications

Synthesis and Anti-Microbial Activities

Novel thiazole derivatives, including those related to this compound, were synthesized and evaluated for their anti-bacterial and anti-fungal activities. Many of these compounds showed significant activity against a range of microorganisms, underscoring their potential in antimicrobial treatments (Saravanan et al., 2010), (Baviskar et al., 2013).